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Compound of Interest

Compound Name: 1-O-trans-p-Coumaroylglycerol

Cat. No.: B8063817

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
disposal procedures for 1-O-trans-p-Coumaroylglycerol, a neuroprotective compound found
in plants like Imperata cylindrica and Smilax scobinicaulis.[1] While a specific Safety Data
Sheet (SDS) for 1-O-trans-p-Coumaroylglycerol is not readily available, this document
synthesizes safety information for similar glycerol esters and general laboratory chemicals to
establish a reliable disposal protocol.

Physicochemical Properties and Safety
Considerations

To ensure safe handling and disposal, it is crucial to be aware of the known properties of 1-O-
trans-p-Coumaroylglycerol and related substances.
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Property Data Source
Molecular Formula C12H1405 [1]
Molecular Weight 238.24 [1]

CAS Number 106055-11-2 [1][2]
Appearance Solid (Powder) [1]
Storage (Powder) -20°C for 3 years [1]
Storage (In Solvent) -80°C for 1 year [1]

Handle in accordance with
) good industrial hygiene and
General Handling ) ) N/A
safety practices.[3] Avoid

contact with skin and eyes.[3]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of 1-O-trans-p-
Coumaroylglycerol. This procedure is based on best practices for handling similar chemical
compounds in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant
gloves, and a lab coat.[3] Gloves should be inspected before use and disposed of properly
after handling the compound.[3]

2. Waste Identification and Segregation:
e Unused 1-O-trans-p-Coumaroylglycerol should be treated as chemical waste.
» Do not mix with other waste streams unless compatibility is confirmed.

3. Small Quantities (Milligram Scale):
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o For small research quantities, absorb the compound onto an inert material such as
vermiculite, dry sand, or earth.[3][4]

e Place the absorbent material into a suitable, labeled, and sealed container for hazardous
waste disposal.[3]

4. Larger Quantities:

e For larger amounts, consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

e Do not discharge down the drain or into the environment.[3][5]
5. Contaminated Materials:

e Any materials that have come into contact with 1-O-trans-p-Coumaroylglycerol, such as
pipette tips, tubes, and gloves, should be disposed of as contaminated waste.

o Place these materials in a designated and clearly labeled hazardous waste container.
6. Disposal of Solutions:

 If 1-O-trans-p-Coumaroylglycerol is in a solvent, the entire solution should be disposed of
as hazardous waste.

e The specific disposal method will depend on the solvent used. Consult the SDS for the
solvent for proper disposal instructions.

7. Final Disposal:

» All waste containers must be clearly labeled with the contents, including the full chemical
name and any associated hazards.

» Arrange for pickup and disposal by a licensed hazardous waste disposal contractor, following
all local, state, and federal regulations.

Experimental Workflow for Disposal
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The following diagram illustrates the logical steps for the proper disposal of 1-O-trans-p-

Coumaroylglycerol in a laboratory setting.
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Click to download full resolution via product page
Caption: Disposal workflow for 1-O-trans-p-Coumaroylglycerol.

This guide is intended to provide essential safety and logistical information for the proper
disposal of 1-O-trans-p-Coumaroylglycerol. Always prioritize safety and adhere to your
institution's specific guidelines and all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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